Cas no 121330-14-1 (2,4(1H,3H)-Pyrimidinedione,1-[1-hydroxy-5-(hydroxymethyl)-3-pyrrolidinyl]-5-methyl-, monohydrochloride,(3R-cis)- (9CI))

• Product name: 2,4(1H,3H)-Pyrimidinedione,1-[1-hydroxy-5-(hydroxymethyl)-3-pyrrolidinyl]-5-methyl-, monohydrochloride,(3R-cis)- (9CI)
• CAS No: 121330-14-1
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 214833
• PubChem ID: 452064

2,4(1H,3H)-Pyrimidinedione,1-[1-hydroxy-5-(hydroxymethyl)-3-pyrrolidinyl]-5-methyl-, monohydrochloride,(3R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[1-hydroxy-5-(hydroxymethyl)-3-pyrrolidinyl]-5-methyl-, monohydrochloride,(3R-cis)- (9CI)
• 1-[(3R,5R)-1-hydroxy-5-(hydroxymethyl)pyrrolidin-3-yl]-5-methylpyrimidine-2,4-dione
• 121330-14-1
• DTXSID30153235
• 1-[(1S,3R,5R)-1-hydroxy-5-(hydroxymethyl)pyrrolidin-3-yl]-5-methyl-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(1-hydroxy-5-(hydroxymethyl)-3-pyrrolidinyl)-5-methyl-, monohydrochloride, (3R-cis)-
• 2,4(1H,3H)-Pyrimidinedione, 1-[1-hydroxy-5-(hydroxymethyl)-3-pyrrolidinyl]-5-methyl-, monohydrochloride, (3R-cis)-
• N-Hydroxy-cis-4-(thymin-1-yl)-D-prolinol
• CHEMBL2374365

• Inchi： InChI=1S/C10H15N3O4/c1-6-3-12(10(16)11-9(6)15)7-2-8(5-14)13(17)4-7/h3,7-8,14,17H,2,4-5H2,1H3,(H,11,15,16)/t7-,8-/m1/s1
• InChI Key： PQBZHMAGTHLGRT-HTQZYQBOSA-N
• SMILES： OC[C@@H]1N(O)C[C@H](N2C=C(C)C(=O)NC2=O)C1

Computed Properties

• Exact Mass: 241.10635
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones